(E)-1-(3,5-dimethylpiperazin-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3,5-dimethylpiperazin-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H19FN2O/c1-11-9-18(10-12(2)17-11)15(19)8-5-13-3-6-14(16)7-4-13/h3-8,11-12,17H,9-10H2,1-2H3/b8-5+
• InChI Key: MHVPOJIJMUULNY-VMPITWQZSA-N
• Canonical SMILES: CC1CN(CC(N1)C)C(=O)C=CC2=CC=C(C=C2)F
• Isomeric SMILES: CC1CN(CC(N1)C)C(=O)/C=C/C2=CC=C(C=C2)F
• Molecular Formula: C15H19FN2O
• Molecular Weight: 262.32 g/mol

Description

(E)-1-(3,5-dimethylpiperazin-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one is a chemical compound that has recently gained attention in the scientific community due to its potential use in various research applications. This compound is also commonly referred to as 'DFP-1' and is a derivative of piperazine.

Mechanism of Action

The exact mechanism of action of (E)-1-(3,5-dimethylpiperazin-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one is not fully understood. However, it is believed that this compound interacts with various biological targets in the body, including enzymes and receptors, to produce its effects.
Biochemical and Physiological Effects:
Studies have shown that (E)-1-(3,5-dimethylpiperazin-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one has various biochemical and physiological effects. For example, this compound has been found to have analgesic and anti-inflammatory properties, making it a potential candidate for the development of new pain medications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (E)-1-(3,5-dimethylpiperazin-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one in lab experiments is its high potency and selectivity. This compound has been found to have a high affinity for its biological targets, making it a valuable tool for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research involving (E)-1-(3,5-dimethylpiperazin-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one. One potential direction is the development of new pain medications based on the analgesic properties of this compound. Another direction is the study of the potential use of this compound in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.

Synthesis Methods

The synthesis of (E)-1-(3,5-dimethylpiperazin-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one can be achieved through various methods. One of the most common methods involves the reaction of 3-(4-fluorophenyl)prop-2-en-1-one with 3,5-dimethylpiperazine in the presence of a suitable catalyst. The reaction is typically carried out under controlled conditions, and the resulting product is purified through various techniques such as column chromatography.

Scientific Research Applications

(E)-1-(3,5-dimethylpiperazin-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one has been found to have various research applications in the scientific community. One of the most significant applications is in the field of medicinal chemistry, where this compound has been studied for its potential use in the development of new drugs.